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Compound of Interest

Compound Name:
Methyl 2-cyano-3,3-

di(methylthio)acrylate

Cat. No.: B1347178 Get Quote

Technical Guide: Methyl 2-cyano-3,3-
di(methylthio)acrylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-cyano-3,3-di(methylthio)acrylate is a functionalized acrylate with potential

applications in organic synthesis and materials science. Its unique structure, incorporating a

cyano group, an acrylate moiety, and two methylthio groups, makes it a versatile building block

for the synthesis of more complex molecules, including heterocyclic compounds. This technical

guide provides a comprehensive overview of its known physical and chemical properties, a

generalized synthesis protocol, and its reactivity.

Chemical Structure and Properties
Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

CAS Number 3490-92-4 [1]

Molecular Formula C₇H₉NO₂S₂ [1]

Molecular Weight 203.28 g/mol [1]

IUPAC Name

methyl 2-cyano-3,3-

bis(methylsulfanyl)prop-2-

enoate

[2]

Table 2: Computed Physical and Chemical Properties

Property Value Source

XLogP3-AA 1.5 [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
5 [2]

Rotatable Bond Count 4 [2]

Exact Mass 203.00747 g/mol [2]

Monoisotopic Mass 203.00747 g/mol [2]

Topological Polar Surface Area 84.6 Å² [2]

Heavy Atom Count 12 [2]

Formal Charge 0 [2]

Complexity 289 [2]

Note: The physical properties listed in Table 2 are computationally derived and have not been

experimentally verified in the available literature.[2]

Experimental Data
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Physical State and Solubility
Experimentally verified data on the melting point, boiling point, and solubility of Methyl 2-
cyano-3,3-di(methylthio)acrylate are not readily available in the reviewed literature. However,

the ethyl ester analog, Ethyl 2-cyano-3,3-bis(methylthio)acrylate (CAS 17823-58-4), is a solid

with a reported melting point of 58 °C.[3] This suggests that the methyl ester is also likely a

solid at room temperature.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for

Methyl 2-cyano-3,3-di(methylthio)acrylate is not publicly available. Commercial suppliers

may offer spectral data upon request.[4] For reference, spectral data for the analogous ethyl

ester is available and can be used for comparative analysis.[5][6]

Synthesis and Reactivity
General Synthesis Protocol
A specific, detailed experimental protocol for the synthesis of Methyl 2-cyano-3,3-
di(methylthio)acrylate is not explicitly described in the surveyed literature. However, a general

and common method for the synthesis of related ketene dithioacetals involves a three-step

one-pot reaction starting from a compound with an active methylene group, carbon disulfide,

and an alkylating agent. For the synthesis of the target molecule, the probable precursors are

methyl cyanoacetate, carbon disulfide, and a methylating agent like methyl iodide or dimethyl

sulfate.

Disclaimer: The following protocol is a generalized procedure based on the synthesis of

analogous compounds and has not been specifically verified for Methyl 2-cyano-3,3-
di(methylthio)acrylate.

Reaction Scheme:
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Methyl Cyanoacetate + Carbon Disulfide Intermediate Dithiolate Salt+ Base

Base (e.g., NaH, K2CO3)
in an inert solvent (e.g., THF, DMF)

Methyl 2-cyano-3,3-di(methylthio)acrylate+ Methylating Agent

Methylating Agent (e.g., Methyl Iodide)

Click to download full resolution via product page

A generalized synthetic workflow for Methyl 2-cyano-3,3-di(methylthio)acrylate.

Step-by-Step Procedure (Generalized):

Formation of the Dithiolate Salt: To a solution of methyl cyanoacetate in a suitable inert

solvent (e.g., anhydrous THF or DMF), a strong base (e.g., sodium hydride or potassium

carbonate) is added portion-wise at a controlled temperature (typically 0 °C to room

temperature). After the deprotonation is complete, carbon disulfide is added dropwise to the

reaction mixture, leading to the formation of the intermediate dithiolate salt.

Alkylation: A methylating agent, such as methyl iodide or dimethyl sulfate, is then added to

the solution containing the dithiolate salt. The reaction is typically stirred at room temperature

or slightly elevated temperatures until the alkylation is complete, which can be monitored by

thin-layer chromatography (TLC).

Work-up and Purification: Upon completion, the reaction mixture is quenched with water and

extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers

are washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated under

reduced pressure. The crude product can then be purified by recrystallization or column

chromatography to yield the pure Methyl 2-cyano-3,3-di(methylthio)acrylate.

Chemical Reactivity
The primary reactivity of Methyl 2-cyano-3,3-di(methylthio)acrylate documented in the

literature is its use as a precursor in the synthesis of heterocyclic compounds. For instance, it

reacts with N-arylbenzamidrazones to yield mercapto pyrazole derivatives.[7][8][9] This
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reaction highlights the electrophilic nature of the double bond and the utility of the methylthio

groups as leaving groups in cyclization reactions.

Signaling Pathways and Biological Activity
There is no information available in the public domain regarding any signaling pathways

modulated by Methyl 2-cyano-3,3-di(methylthio)acrylate or its direct application in drug

development. Its relevance to the pharmaceutical industry is primarily as a versatile synthon for

the creation of novel chemical entities that may possess biological activity.

Safety Information
Based on aggregated GHS information from multiple sources, this compound is classified with

the following hazards:

Acute Toxicity (Oral, Dermal, Inhalation): May be harmful or toxic if swallowed, in contact with

skin, or if inhaled.[2]

Skin and Eye Irritation: May cause skin and serious eye irritation.[2]

It is imperative to handle this chemical with appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, in a well-ventilated area or a fume hood. For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[4]

Conclusion
Methyl 2-cyano-3,3-di(methylthio)acrylate is a valuable chemical intermediate with

established utility in the synthesis of heterocyclic compounds. While comprehensive

experimental data on its physical properties and detailed synthesis protocols are not widely

published, its chemical identity and computed properties are well-defined. Further research into

the experimental characterization and exploration of its reactivity could expand its applications

in organic synthesis and potentially in the development of novel materials and therapeutic

agents. Researchers working with this compound should exercise appropriate caution as

outlined in its safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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